molecular formula C12H14Cl2O2 B1522780 2-(3,4-Dichlorophenyl)-2-ethylbutanoic acid CAS No. 1178279-26-9

2-(3,4-Dichlorophenyl)-2-ethylbutanoic acid

Cat. No. B1522780
CAS RN: 1178279-26-9
M. Wt: 261.14 g/mol
InChI Key: PRLURMLDJMDTDM-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as the Suzuki–Miyaura coupling . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. Its success originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .

Scientific Research Applications

Synthesis of Diethylenetriamines

2-(3,4-Dichlorophenyl)-2-ethylbutanoic acid: is utilized in the parallel solid phase synthesis of tetra-substituted diethylenetriamines . This process involves selective amide alkylation and exhaustive reduction of N-acylated dipeptides . These diethylenetriamines are valuable in the development of chelating agents and have potential applications in medicinal chemistry.

properties

IUPAC Name

2-(3,4-dichlorophenyl)-2-ethylbutanoic acid
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InChI

InChI=1S/C12H14Cl2O2/c1-3-12(4-2,11(15)16)8-5-6-9(13)10(14)7-8/h5-7H,3-4H2,1-2H3,(H,15,16)
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InChI Key

PRLURMLDJMDTDM-UHFFFAOYSA-N
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Canonical SMILES

CCC(CC)(C1=CC(=C(C=C1)Cl)Cl)C(=O)O
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Molecular Formula

C12H14Cl2O2
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Molecular Weight

261.14 g/mol
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Product Name

2-(3,4-Dichlorophenyl)-2-ethylbutanoic acid

Retrosynthesis Analysis

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